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This guide provides an objective comparison of the systemic properties of two widely used

strobilurin fungicides, azoxystrobin and pyraclostrobin. Both fungicides are classified as

Quinone outside Inhibitors (QoI) and share a common mode of action by inhibiting

mitochondrial respiration in fungi.[1][2] However, they exhibit significant differences in their

uptake, translocation, and overall systemic behavior within plants, which influences their

application and efficacy in disease management.

Key Differences in Systemic Properties
Azoxystrobin is recognized for its true systemic activity, demonstrating both translaminar

movement and xylem mobility.[1][3] This allows for acropetal translocation, meaning it can

move upwards within the plant's vascular system from the point of application.[4] Consequently,

azoxystrobin can protect new growth that emerges after application.[1]

In contrast, pyraclostrobin is characterized as a locally systemic fungicide with strong

translaminar activity.[1][4] While it effectively penetrates the leaf tissue and can move from the

upper to the lower leaf surface, its movement within the plant's vascular system (xylem and

phloem) is limited.[1][4] Therefore, its protective action is primarily concentrated at and around

the site of application.

A comparative study on cucumber plants revealed that under hydroponic conditions,

azoxystrobin tends to accumulate in the leaves, whereas pyraclostrobin predominantly
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accumulates in the roots.[5] This study also indicated that both fungicides primarily enter the

roots through the apoplastic pathway.[5] However, their transport mechanisms differ, with

azoxystrobin being transportable through both anion and cation channels, while pyraclostrobin

transport is restricted to anion channels.[5]

Quantitative Data Summary
The following tables summarize the key differences in the systemic properties of azoxystrobin

and pyraclostrobin based on available research.

Feature Azoxystrobin Pyraclostrobin Reference

Systemicity Fully systemic Locally systemic [1]

Translocation
Xylem-mobile,

translaminar
Translaminar only [1]

Mobility in Plant
Acropetal (upward)

movement

Limited vascular

movement
[4][6]

Primary Accumulation

Site (Hydroponic

Cucumber Study)

Leaves Roots [5]

Property Azoxystrobin Pyraclostrobin Reference

Root Uptake Pathway Apoplast Apoplast [5]

Plant Transport

Channels
Anion and Cation Anion only [5]

Experimental Protocols
Detailed methodologies for assessing the systemic properties of fungicides are crucial for

reproducible and comparable results. Below are outlines of common experimental protocols.

Protocol for Assessing Fungicide Uptake and
Translocation
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This protocol is a generalized representation based on methodologies described in studies

evaluating fungicide mobility.[7][8]

Plant Cultivation: Grow healthy, uniform plants (e.g., cucumber, wheat, tomato) in a

controlled environment, such as a greenhouse or growth chamber. Plants can be grown in

pots with a suitable soil mix or in a hydroponic system.

Fungicide Application:

Foliar Application: Apply a precise amount of the fungicide solution to a specific leaf or

portion of the plant. This is often done using a microsyringe to ensure a consistent

application volume and area.

Soil Drench/Root Application: For soil-grown plants, apply a known concentration of the

fungicide solution to the soil surface. For hydroponic systems, introduce the fungicide into

the nutrient solution.

Incubation: Maintain the treated plants under controlled environmental conditions

(temperature, humidity, light) for a specific duration (e.g., 24, 48, 72 hours).

Sample Collection: At predetermined time points, harvest the plants and carefully dissect

them into different parts (e.g., treated leaf, untreated leaves, stem, roots).

Extraction and Analysis:

Extract the fungicide from the plant tissues using an appropriate solvent (e.g., acetonitrile,

methanol).

Analyze the extracts using analytical techniques such as High-Performance Liquid

Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to

quantify the concentration of the fungicide in each plant part.

Data Interpretation: Calculate the amount of fungicide absorbed and translocated to different

parts of the plant. This data can be used to determine the mobility characteristics of the

fungicide.

Protocol for Evaluating Translaminar Activity
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This protocol is adapted from methods used to assess the movement of fungicides across leaf

surfaces.[8]

Plant Preparation: Use healthy plants with fully expanded leaves.

Fungicide Application: Apply the fungicide to a small, defined area on the adaxial (upper)

surface of a leaf. The abaxial (lower) surface of the same leaf is left untreated.

Inoculation: After a specific incubation period, inoculate the untreated abaxial surface of the

leaf with a suitable fungal pathogen.

Disease Assessment: After an appropriate incubation period for the pathogen, assess the

level of disease development on the untreated surface.

Evaluation: A reduction in disease symptoms on the untreated surface compared to a control

plant indicates translaminar movement of the fungicide.

Signaling Pathway and Experimental Workflow
Diagrams
Mode of Action: Inhibition of Mitochondrial Respiration
Both azoxystrobin and pyraclostrobin are QoI fungicides that target the cytochrome bc1

complex (Complex III) in the mitochondrial electron transport chain of fungi.[2] This inhibition

disrupts the production of ATP, the primary energy currency of the cell, leading to the cessation

of fungal growth and development.
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Caption: Mode of action of Azoxystrobin and Pyraclostrobin.

Experimental Workflow for Systemic Property
Assessment
The following diagram illustrates a typical workflow for conducting experiments to determine the

systemic properties of fungicides in plants.
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Caption: Experimental workflow for fungicide systemic property assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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